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Compound of Interest

Compound Name: Olanzapine-d4

Cat. No.: B12367107

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Olanzapine-d4, a deuterated analog of the atypical antipsychotic drug Olanzapine. It is
intended for researchers, scientists, and drug development professionals who require a high-
purity internal standard for the quantitative analysis of Olanzapine in biological matrices. This
document outlines the key technical specifications of Olanzapine-d4, details its primary
application in bioanalytical methodologies, and provides a comprehensive experimental
protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Olanzapine-d4

Olanzapine-d4 is a stable isotope-labeled version of Olanzapine, where four hydrogen atoms
have been replaced with deuterium. This isotopic substitution results in a molecule with a
higher mass, which is readily distinguishable from the parent compound by mass spectrometry.
Crucially, the physicochemical properties of Olanzapine-d4 are nearly identical to those of
Olanzapine, ensuring it behaves similarly during sample preparation and chromatographic
separation. These characteristics make Olanzapine-d4 an ideal internal standard for
quantitative bioanalysis, as it can effectively compensate for variations in sample extraction,
matrix effects, and instrument response. The use of a stable isotope-labeled internal standard
like Olanzapine-d4 is considered the gold standard in quantitative mass spectrometry for
achieving the highest accuracy and precision.[1][2]
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Commercial Availability

Olanzapine-d4 is available from several specialized chemical suppliers that provide reference
standards and isotopically labeled compounds for research purposes. These suppliers typically
offer the compound in various quantities to suit different research needs.

Table 1: Commercial Suppliers of Olanzapine-d4 for Research

Supplier Website Notes

Offers Olanzapine-d4 and

other deuterated analogs like
MedChemExpress --INVALID-LINK-- )

Olanzapine-d3 and

Olanzapine-d8.

A well-established supplier of
) complex organic chemicals
Toronto Research Chemicals --INVALID-LINK-- )
and stable isotope-labeled

compounds.

Provides a range of
] biochemicals including
Cayman Chemical --INVALID-LINK--
deuterated standards for

research.

Specializes in the development
_ and manufacturing of stable
Alsachim --INVALID-LINK-- _ ,
isotope-labeled internal

standards.

Note: Availability and catalog numbers may vary. It is recommended to consult the suppliers’
websites for the most current information.

Technical Data and Specifications

A Certificate of Analysis (CoA) is provided by the supplier to guarantee the quality and purity of
the Olanzapine-d4 standard. Key parameters typically included in a CoA are summarized
below.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12367107?utm_src=pdf-body
https://www.benchchem.com/product/b12367107?utm_src=pdf-body
https://www.benchchem.com/product/b12367107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 2: Typical Technical Specifications for Olanzapine-d4

Parameter Typical Specification

2-Methyl-4-(4-methyl-d3-piperazin-1-yl)-10H-
thieno[2,3-b][1]benzodiazepine-7-d1

Chemical Name

Molecular Formula C17H16D4N4S

Molecular Weight Approximately 316.46 g/mol

Varies by supplier (specific to the deuterated
CAS Number

position)
Purity (by HPLC) >98%
Isotopic Purity >98% (Deuterium incorporation)
Appearance Light yellow to yellow solid
Solubility Soluble in DMSO, Methanol, Acetonitrile
Storage Store at -20°C for long-term stability. Protect

from light.

Note: The exact values for molecular weight and CAS number may differ slightly between
suppliers based on the specific positions of the deuterium atoms. A representative Certificate of
Analysis for the non-deuterated Olanzapine from MedChemExpress indicates a purity of
99.37% by LCMS.[3]

Experimental Protocol: Quantification of Olanzapine
in Human Plasma using Olanzapine-d4 as an
Internal Standard by LC-MS/MS

This section details a typical experimental protocol for the analysis of Olanzapine in human
plasma, employing Olanzapine-d4 as an internal standard. This method is crucial for
pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.[4][5]

Materials and Reagents
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Olanzapine reference standard

Olanzapine-d4 internal standard

Human plasma (blank, and for calibration curve and quality control samples)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges or protein precipitation plates

Preparation of Stock and Working Solutions

Olanzapine Stock Solution (1 mg/mL): Accurately weigh and dissolve Olanzapine in
methanol.

Olanzapine-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve
Olanzapine-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Olanzapine stock solution in 50:50
acetonitrile:water to create calibration standards and quality control (QC) samples at various
concentrations.

Internal Standard Working Solution: Dilute the Olanzapine-d4 stock solution to an
appropriate concentration (e.g., 100 ng/mL) in 50:50 acetonitrile:water.

Sample Preparation (Protein Precipitation)

Aliquot 100 uL of plasma sample (unknown, calibration standard, or QC) into a
microcentrifuge tube.

Add 20 pL of the Olanzapine-d4 internal standard working solution to each sample.

Add 300 pL of cold acetonitrile to precipitate plasma proteins.
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e Vortex for 1 minute.
e Centrifuge at 10,000 x g for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

o Reconstitute the dried extract in 100 pL of the mobile phase.

LC-MS/MS Conditions

o LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

e Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 um).

e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient Elution: A suitable gradient to separate Olanzapine from matrix components.
e Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

 |lonization Mode: Positive ion mode.
e Multiple Reaction Monitoring (MRM) Transitions:
o Olanzapine: e.g., m/z 313.1 - 256.1

o Olanzapine-d4: e.g., m/z 317.1 - 260.1

Data Analysis
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o Construct a calibration curve by plotting the peak area ratio of Olanzapine to Olanzapine-d4
against the nominal concentration of the calibration standards.

o Use a weighted linear regression to fit the calibration curve.

o Determine the concentration of Olanzapine in the unknown and QC samples by interpolating
their peak area ratios from the calibration curve.

Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA,
EMA) to ensure its reliability. Key validation parameters include:

o Selectivity and Specificity: No significant interference at the retention times of Olanzapine
and Olanzapine-d4 in blank plasma from multiple sources.

e Linearity: The calibration curve should have a correlation coefficient (r2) = 0.99.

e Accuracy and Precision: The intra- and inter-day accuracy and precision should be within
+15% (x20% for the lower limit of quantification).

o Matrix Effect: The ionization of the analyte should not be significantly suppressed or
enhanced by the matrix components.

» Recovery: The extraction efficiency of the analyte and internal standard should be consistent
and reproducible.

 Stability: The stability of the analyte in the biological matrix under various storage and
handling conditions should be established.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in a typical bioanalytical workflow using a
deuterated internal standard.
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Caption: Experimental workflow for the bioanalysis of Olanzapine using Olanzapine-d4.

Signaling Pathways and Logical Relationships

As Olanzapine-d4 is primarily used as a tool for analytical quantification, its direct involvement
in cellular signaling pathways is not a subject of research. The pharmacological activity and
signaling pathways of the parent compound, Olanzapine, are well-documented and involve
antagonism of dopamine and serotonin receptors.

The logical relationship in the context of Olanzapine-d4's application is its role in ensuring the
accuracy of quantitative measurements, which are fundamental to understanding the
pharmacokinetics and pharmacodynamics of Olanzapine.

Research Goal Analytical Tool

Accurate Quantification of Olanzapine Olanzapine-d4
in Biological Samples (Deuterated Internal Standard)

LC-MS/MS Bioanalysis

Reliable Pharmacokinetic &
Therapeutic Drug Monitoring Data
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Caption: Logical relationship of Olanzapine-d4 in bioanalytical research.

In conclusion, Olanzapine-d4 is a commercially available and indispensable tool for
researchers requiring precise and accurate quantification of Olanzapine. Its use as an internal
standard in LC-MS/MS methods, as detailed in this guide, ensures the generation of high-
quality data essential for drug development and clinical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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